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Compound of Interest

8-Bromo-4-chloro-5-
Compound Name:

fluoroquinoline
CAS No.: 1065093-11-9
Cat. No.: B1524660

Get Quote

Executive Summary & Structural Significance

8-Bromo-4-chloro-5-fluoroquinoline is a trisubstituted quinoline derivative characterized by
three distinct halogen handles, enabling orthogonal functionalization. Its utility in drug discovery
stems from its ability to undergo site-selective metal-catalyzed cross-couplings:

e C4-ClI: Susceptible to nucleophilic aromatic substitution (

) or Pd-catalyzed amination.

e CB8-Br: Ideal for Suzuki-Miyaura or Buchwald-Hartwig couplings due to the higher reactivity of
the C-Br bond compared to C-Cl (under specific conditions) or C-F.

e C5-F: Provides metabolic stability and modulates pKa, often retained in the final
pharmacophore.

This guide provides a comprehensive spectral analysis (NMR, MS, IR) to assist researchers in
the structural validation of this intermediate.
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Synthesis Context & Impurity Profile

To accurately interpret spectral data, one must understand the synthetic origin. This compound
Is typically synthesized via the Gould-Jacobs reaction or comparable cyclization pathways
starting from 2-bromo-5-fluoroaniline.

» Step 1: Condensation with alkoxymethylene malonate.
e Step 2: Thermal cyclization to the 4-hydroxyquinoline.

o Step 3: Chlorination using phosphorus oxychloride (

Common Impurities to Watch:
» Regioisomers: 5-bromo-8-fluoro isomers (if starting material purity is compromised).

e Hydrolysis Products: 8-Bromo-5-fluoro-4-hydroxyquinoline (broad -OH stretch in IR, loss of
Cl isotope pattern in MS).

e Phosphorylated Species: Residual phosphate esters from incomplete quench of

Mass Spectrometry (MS) Analysis[4][5]

The presence of both Bromine (Br) and Chlorine (Cl) creates a distinct isotopic signature
essential for rapid identification.

Isotopic Abundance Logic

e Bromine:

1:1[1]

e Chlorine:
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This combination results in a characteristic M, M+2, M+4 pattern.

Predicted MS Data Table (ESI+)

lon Species m/z (approx) Relative Intensity Origin
260.0 100%
Mixed (
262.0 ~130% +
)
264.0 ~30%

Analyst Note: The "M+2" peak is often more intense than the molecular ion "M" or nearly equal,
depending on the exact resolution, because it represents the summation of two statistically

probable isotopologues.

Fragmentation Pathway (DOT Diagram)

The following diagram illustrates the logical fragmentation pathway expected in EI/ESI MS.

Loss of Cl radical

-35/37 C1 , IYRSIISREPY:

Molecular lon Quinoline Core
[M+H]+ m/z 260/262/264 kLIS COH5FN+

Loss of Br radical
[M-Br]+ m/z ~181

Click to download full resolution via product page
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Caption: Predicted fragmentation pathway showing sequential halogen loss.

Nuclear Magnetic Resonance (NMR)
Spectroscopy[4][6][7]

The structural rigidity of the quinoline core, combined with the spin-active Fluorine nucleus (

, Spin 1/2), results in distinctive splitting patterns.

NMR Analysis (400 MHz, )

There are four aromatic protons. The presence of Fluorine at C5 introduces H-F coupling,

which splits the signals of nearby protons (H6 and H7).

Shift ( Coupling
1 -
Assignment
Position Multiplicity Constants ( ] e
ogic
m
ppm) Hz)
Deshielded by
H2 8.80-8.90 Doublet (d) adjacent
Nitrogen (alpha).
Beta to Nitrogen;
H3 7.60-7.70 Doublet (d) shielded relative
to H2.
Ortho to Fluorine
Doublet of (ortho) ]
H6 7.40 -7.55 (large coupling)
Doublets (dd)
(ortho) and ortho to H7.
Deshielded by
Doublet of (ortho) C8-Br. Meta
H7 7.80-7.95 _ _
Doublets (dd) coupling to F is
(meta)

visible.

Key Diagnostic Feature: Look for the H6 signal. It will appear as a wide "triplet-like" dd or a

distinct dd due to the constructive interference of the ortho-H and ortho-F coupling constants

(both ~8-9 Hz).

© 2026 BenchChem. All rights reserved.

4/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1524660?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

NMR Analysis (100 MHz, )

Carbon signals will exhibit C-F coupling (
).
e C5 (C-F): Doublet,
Hz (Typical aromatic C-F).
e C4 (C-CI): Doublet,
Hz (Ortho coupling).
e C6: Doublet,
Hz (Ortho coupling).
NMR Analysis
e Shift:

to

ppm (relative to

).

o Pattern: Multiplet (dd) due to coupling with H6 and H7.

Infrared (IR) Spectroscopy

IR is useful for confirming the absence of the precursor (OH or

) and identifying the halogenated aromatic system.
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Wavenumber (

Assignment Notes
)
3050 — 3080 C-H Stretch (Aromatic) Weak intensity.
Characteristic quinoline
1580 — 1620 C=C / C=N Stretch o
skeletal vibrations.
1000 — 1100 C-F Stretch Strong, distinct band.
Fingerprint region; often
700 - 800 C-Cl/ C-Br Stretch ]
overlapping but strong.
Confirms conversion from 4-
Absence of 3200-3600 O-H/N-H

hydroxyquinoline.

Experimental Protocols
Sample Preparation for NMR

To ensure high-resolution spectra without aggregation effects:
e Solvent: Use Chloroform-d (

) (99.8% D) with 0.03% TMS as an internal standard.

o Concentration: Dissolve 5-10 mg of the solid in 0.6 mL of solvent.

o Filtration: If the solution is cloudy (inorganic salts from synthesis), filter through a cotton plug
or 0.45 um PTFE syringe filter into the NMR tube.

Workflow Diagram
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Solid Sample

(8-Br-4-Cl-5-F-Quinoline)

Solubility Check
(CDCI3 vs DMSO-d6)

Sample Prep
(10mg / 0.6mL)
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Caption: Standard analytical workflow for structural validation.
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(Note: While specific spectral PDFs are proprietary to vendors, the data presented above is
derived from standard spectroscopic principles applied to the verified structure CO9H4BrCIFN.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 1-BROMO-2-CHLORO-1,1,2-TRIFLUORO-3-BUTENE(374-25-4) 1H NMR
[m.chemicalbook.com]

e 2. 8-BroMo-4-chloro-5-fluoro-quinoline CAS#: 1065093-11-9 [chemicalbook.com]

¢ To cite this document: BenchChem. [Technical Guide: Spectral Characterization of 8-Bromo-
4-chloro-5-fluoroquinoline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1524660/docs#technical-guide-spectral-
characterization-of-8-bromo-4-chloro-5-fluoroquinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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